Cas no 657398-70-4 (B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid)
657398-70-4 structure
Product Name:B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid
CAS No:657398-70-4
MF:C12H19BN2O2
MW:234.102463006973
CID:1115534
PubChem ID:57782032
Update Time:2025-04-20
B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid Chemical and Physical Properties
Names and Identifiers
-
- B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid
- B-[4-(4-ethyl-1-piperazinyl)phenyl]Boronic acid
- SCHEMBL2557098
- AMY32983
- AKOS022182104
- Boronic acid, B-[4-(4-ethyl-1-piperazinyl)phenyl]-
- DA-35218
- (4-(4-Ethylpiperazin-1-yl)phenyl)boronic acid
- 4-(4-Ethylpiperazin-1-yl)phenylboronic acid
- DTXSID101243818
- [4-(4-ethylpiperazin-1-yl)phenyl]boronic acid
- 657398-70-4
-
- Inchi: 1S/C12H19BN2O2/c1-2-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17/h3-6,16-17H,2,7-10H2,1H3
- InChI Key: KYFGXBKGJHCISI-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(=CC=1)N1CCN(CC)CC1)O
Computed Properties
- Exact Mass: 233.15767
- Monoisotopic Mass: 234.1539580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.94
B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
657398-70-4 (B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid) Related Products
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